Cas no 372163-83-2 (7-ethyl-1H-furo[2,3-g]indazole)

• Product Name: 7-ethyl-1H-furo[2,3-g]indazole
• CAS No: 372163-83-2
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD11878116
• CID: 3168459
• PubChem ID: 11344436
• Update Time: 2025-06-03

7-ethyl-1H-furo[2,3-g]indazole Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-1H-furo[2,3-g]indazole
• W13211
• AS-60330
• XPA16383
• AKOS037645357
• 372163-83-2
• 7-ethyl-2H-furo[2,3-g]indazole

• MDL： MFCD11878116
• Inchi： 1S/C11H10N2O/c1-2-8-5-9-10(14-8)4-3-7-6-12-13-11(7)9/h3-6H,2H2,1H3,(H,12,13)
• InChI Key： KHOPERVAFWZDIU-UHFFFAOYSA-N
• SMILES： O1C(CC)=CC2=C1C=CC1C=NNC2=1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.8Ų

Additional information on 7-ethyl-1H-furo[2,3-g]indazole

7-Ethyl-1H-Furo[2,3-g]Indazole: A Comprehensive Overview

The compound 7-Ethyl-1H-Furo[2,3-g]Indazole (CAS No: 372163-83-2) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the family of indazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The furo[2,3-g]indazole core structure is particularly intriguing due to its unique electronic properties and potential for bioactivity.

Recent studies have highlighted the importance of 7-Ethyl-1H-Furo[2,3-g]Indazole in the development of novel therapeutic agents. Researchers have explored its role as a scaffold for designing kinase inhibitors, which are critical in targeting various diseases such as cancer and inflammatory disorders. The ethyl group at the 7-position of the indazole ring introduces steric and electronic effects that can modulate the compound's binding affinity to specific protein targets.

In addition to its pharmacological applications, 7-Ethyl-1H-Furo[2,3-g]Indazole has also been investigated for its potential in materials science. Its aromaticity and conjugated system make it a promising candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for its broader application in both academic and industrial settings.

The synthesis of 7-Ethyl-1H-Furo[2,3-g]Indazole involves a multi-step process that typically begins with the preparation of the indazole derivative followed by subsequent functionalization to introduce the ethyl group. This process requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these methods using modern techniques such as microwave-assisted synthesis and catalytic processes, which have significantly improved the efficiency of compound preparation.

From a structural perspective, 7-Ethyl-1H-Furo[2,3-g]Indazole exhibits a rigid planar geometry due to its aromatic system. This rigidity is crucial for maintaining specific molecular interactions that are essential for its bioactivity. Computational studies have provided valuable insights into the compound's electronic structure and its ability to engage in π-π stacking interactions, which are key factors in determining its pharmacokinetic properties.

Recent research has also focused on the evaluation of 7-Ethyl-1H-Furo[2,3-g]Indazole as a potential lead compound for drug development. Preclinical studies have demonstrated its ability to inhibit specific kinases involved in cellular signaling pathways associated with cancer progression. These findings suggest that further optimization of this compound could lead to the development of novel anti-cancer agents with improved efficacy and reduced side effects.

In conclusion, 7-Ethyl-1H-Furo[2,3-g]Indazole (CAS No: 372163-83-2) is a versatile molecule with significant potential in both pharmacology and materials science. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new applications for this compound, it is poised to play a pivotal role in advancing scientific knowledge and technological innovation.